N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]propanamide
CAS No.:
Cat. No.: VC15301131
Molecular Formula: C11H10ClN3O2
Molecular Weight: 251.67 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H10ClN3O2 |
|---|---|
| Molecular Weight | 251.67 g/mol |
| IUPAC Name | N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]propanamide |
| Standard InChI | InChI=1S/C11H10ClN3O2/c1-2-9(16)13-11-10(14-17-15-11)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3,(H,13,15,16) |
| Standard InChI Key | IUMVBUYSGVKBTA-UHFFFAOYSA-N |
| Canonical SMILES | CCC(=O)NC1=NON=C1C2=CC=C(C=C2)Cl |
Introduction
N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]propanamide is a synthetic organic compound characterized by its unique oxadiazole structure. It features a chlorophenyl group attached to the oxadiazole ring, which contributes to its potential biological activities and applications in medicinal chemistry. The compound's molecular formula is not explicitly mentioned in the provided sources, but it is known to have a molecular weight of approximately 288.73 g/mol.
Biological Activities and Applications
Research indicates that N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]propanamide exhibits notable biological activities, making it a valuable candidate for further research in medicinal chemistry and drug development. Its structural characteristics, particularly the combination of a chlorophenyl group and an oxadiazole core, enhance its biological activity compared to other compounds.
| Biological Activity | Potential Applications |
|---|---|
| Anti-inflammatory | Medicinal Chemistry |
| Anticancer | Drug Development |
| Antimicrobial | Pharmacology |
Comparison with Similar Compounds
N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]propanamide can be compared to several similar compounds that share structural features but differ in specific functional groups or biological activities. Some notable examples include:
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| N-(4-chlorophenyl)-1,3,4-oxadiazole | C8H6ClN3O | Similar oxadiazole core with different substitution pattern |
| 2-(4-chlorophenyl)-1H-benzodiazole | C14H9ClN2O | Contains a benzodiazole structure instead of oxadiazole |
| N-(4-methoxyphenyl)-1,2,5-oxadiazol-3-amide | C15H14N4O2 | Different aromatic substitution leading to varied biological activity |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume